N-(1-butylpiperidin-4-yl)-1H-indazole-3-carboxamide

• IUPAC Name: N-(1-butylpiperidin-4-yl)-1H-indazole-3-carboxamide
• InChI: InChI=1S/C17H24N4O/c1-2-3-10-21-11-8-13(9-12-21)18-17(22)16-14-6-4-5-7-15(14)19-20-16/h4-7,13H,2-3,8-12H2,1H3,(H,18,22)(H,19,20)
• InChI Key: QZAMVWRVTNDFRJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1CCC(CC1)NC(=O)C2=NNC3=CC=CC=C32
• Molecular Formula: C17H24N4O
• Molecular Weight: 300.4 g/mol

Description

N-(1-butylpiperidin-4-yl)-1H-indazole-3-carboxamide, also known as BPI, is a synthetic cannabinoid that belongs to the indazole family. It was first synthesized in 2012 and has gained popularity in the scientific community due to its potential use as a research tool in the field of cannabinoid research.

Mechanism of Action

N-(1-butylpiperidin-4-yl)-1H-indazole-3-carboxamide acts as a partial agonist of the CB1 and CB2 receptors in the endocannabinoid system. It binds to these receptors and activates them, leading to the release of neurotransmitters such as dopamine and serotonin. This activation of the endocannabinoid system results in various physiological effects such as analgesia, anti-inflammatory effects, and modulation of mood.
Biochemical and Physiological Effects:
N-(1-butylpiperidin-4-yl)-1H-indazole-3-carboxamide has been shown to have various biochemical and physiological effects in both in vitro and in vivo experiments. It has been shown to have analgesic effects in animal models of pain, anti-inflammatory effects in models of inflammation, and anxiolytic effects in models of anxiety. N-(1-butylpiperidin-4-yl)-1H-indazole-3-carboxamide has also been shown to modulate the release of various neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

N-(1-butylpiperidin-4-yl)-1H-indazole-3-carboxamide has several advantages as a research tool in the field of cannabinoid research. It is a potent and selective agonist of the CB1 and CB2 receptors, which allows for the investigation of the specific effects of cannabinoid receptor activation. N-(1-butylpiperidin-4-yl)-1H-indazole-3-carboxamide is also stable and easy to synthesize, which makes it a cost-effective research tool. However, N-(1-butylpiperidin-4-yl)-1H-indazole-3-carboxamide has some limitations as a research tool. It has a short half-life, which can make it difficult to study its long-term effects. N-(1-butylpiperidin-4-yl)-1H-indazole-3-carboxamide also has limited solubility in water, which can make it challenging to administer in certain experimental settings.

Future Directions

There are several future directions for the use of N-(1-butylpiperidin-4-yl)-1H-indazole-3-carboxamide in scientific research. One area of interest is the investigation of the potential therapeutic applications of N-(1-butylpiperidin-4-yl)-1H-indazole-3-carboxamide in the treatment of various diseases such as cancer and neurodegenerative disorders. Another area of interest is the investigation of the role of the endocannabinoid system in the regulation of various physiological processes such as appetite and sleep. Additionally, there is a need for further studies on the long-term effects of N-(1-butylpiperidin-4-yl)-1H-indazole-3-carboxamide and its potential toxicity.

Synthesis Methods

N-(1-butylpiperidin-4-yl)-1H-indazole-3-carboxamide can be synthesized using a multistep process that involves the reaction of 1H-indazole-3-carboxylic acid with butylamine and piperidine. The final product is obtained through purification and isolation procedures. The purity of the final product can be confirmed using analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N-(1-butylpiperidin-4-yl)-1H-indazole-3-carboxamide has been used as a research tool in the field of cannabinoid research due to its ability to activate the CB1 and CB2 receptors in the endocannabinoid system. It has been used to study the effects of cannabinoids on various physiological processes such as pain, inflammation, and anxiety. N-(1-butylpiperidin-4-yl)-1H-indazole-3-carboxamide has also been used to investigate the role of the endocannabinoid system in the development and progression of diseases such as cancer and neurodegenerative disorders.